Cas no 884594-90-5 ((2S)-4-methyl-2-[2-(2,2,2-trifluoroacetamido)acetamido]pentanoic acid)

• Product Name: (2S)-4-methyl-2-[2-(2,2,2-trifluoroacetamido)acetamido]pentanoic acid
• CAS No: 884594-90-5
• MF: C₁₀H₁₅F₃N₂O₄
• MW: 284.232313394547
• CID: 5957328
• PubChem ID: 165752931
• Update Time: 2025-10-24

(2S)-4-methyl-2-[2-(2,2,2-trifluoroacetamido)acetamido]pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101438
• 884594-90-5
• (2S)-4-methyl-2-[2-(2,2,2-trifluoroacetamido)acetamido]pentanoic acid

• Inchi： 1S/C10H15F3N2O4/c1-5(2)3-6(8(17)18)15-7(16)4-14-9(19)10(11,12)13/h5-6H,3-4H2,1-2H3,(H,14,19)(H,15,16)(H,17,18)/t6-/m0/s1
• InChI Key： IJTGYZOZPLOBCQ-LURJTMIESA-N
• SMILES： FC(C(NCC(N[C@H](C(=O)O)CC(C)C)=O)=O)(F)F

Computed Properties

• Exact Mass: 284.09839145g/mol
• Monoisotopic Mass: 284.09839145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 95.5Ų

Additional information on (2S)-4-methyl-2-[2-(2,2,2-trifluoroacetamido)acetamido]pentanoic acid

Research Brief on (2S)-4-methyl-2-[2-(2,2,2-trifluoroacetamido)acetamido]pentanoic acid (CAS: 884594-90-5)

The compound (2S)-4-methyl-2-[2-(2,2,2-trifluoroacetamido)acetamido]pentanoic acid (CAS: 884594-90-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetamido and pentanoic acid functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing new insights into its mechanism of action and potential clinical applications.

One of the key areas of research has been the synthesis and optimization of (2S)-4-methyl-2-[2-(2,2,2-trifluoroacetamido)acetamido]pentanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and selective deprotection techniques to achieve high enantiomeric purity, which is critical for its biological activity. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further development.

In terms of biological activity, recent investigations have explored the compound's role as a protease inhibitor. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that (2S)-4-methyl-2-[2-(2,2,2-trifluoroacetamido)acetamido]pentanoic acid exhibits potent inhibitory effects against serine proteases, particularly those involved in inflammatory pathways. The researchers utilized X-ray crystallography to elucidate the binding interactions between the compound and the active site of the protease, revealing a unique hydrogen-bonding network facilitated by the trifluoroacetamido group. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Another significant development is the exploration of this compound in drug delivery systems. A 2024 study in Molecular Pharmaceutics investigated its use as a prodrug moiety, leveraging its stability and biocompatibility. The researchers conjugated the compound to a model anticancer drug and observed enhanced cellular uptake and prolonged release kinetics in vitro. This approach could potentially improve the pharmacokinetic profiles of poorly soluble drugs, addressing a major challenge in drug formulation.

Despite these advancements, challenges remain in the clinical translation of (2S)-4-methyl-2-[2-(2,2,2-trifluoroacetamido)acetamido]pentanoic acid. Pharmacokinetic studies in animal models have shown variable bioavailability, necessitating further optimization of its formulation. Additionally, the long-term safety profile of the compound requires comprehensive evaluation, particularly regarding potential off-target effects. Ongoing research aims to address these issues through structural modifications and advanced delivery systems.

In conclusion, (2S)-4-methyl-2-[2-(2,2,2-trifluoroacetamido)acetamido]pentanoic acid (CAS: 884594-90-5) represents a promising candidate in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and exploring its therapeutic potential in preclinical and clinical settings. The continued investigation of this compound is expected to yield significant contributions to the field, particularly in the areas of enzyme inhibition and targeted drug delivery.